Quasipanaxatriol

• Molecular Formula: C30H50O3
• Molecular Weight: 458.7 g/mol
• InChI: InChI=1S/C30H50O3/c1-18(2)10-9-11-19(3)20-12-15-29(7)25(20)21(31)16-23-28(6)14-13-24(33)27(4,5)26(28)22(32)17-30(23,29)8/h10-11,20-26,31-33H,9,12-17H2,1-8H3/b19-11+
• InChIKey: JKPOYAJYRYOGBN-YBFXNURJSA-N

Quasipanaxatriol Procurement Guide

Quasipanaxatriol is a tetracyclic triterpenoid saponin metabolite, a specific aglycone derivative formed through intestinal bacterial metabolism of ginseng saponins . It is structurally characterized as a protopanaxatriol-type ginsenoside with a damarane skeleton and a C-20(22) double bond, distinguishing it from its precursor, 20(S)-protopanaxatriol [1]. Unlike more common ginsenosides, Quasipanaxatriol is a minor metabolite, yet it has demonstrated quantifiably superior activity in specific assays, such as the reversal of multidrug resistance (MDR) in cancer cells, making it a compound of focused interest for procurement in targeted oncological research .

MDR reversal research Reported to enhance chemotherapeutic cytotoxicity in classic P-glycoprotein efflux models; supports chemosensitization studies.

Aglycone structure Lipophilic dammarane skeleton without glycosidic variability allows direct transporter interaction assessment.

Low intrinsic cytotoxicity Reported minimal host cell toxicity at effective MDR reversal concentrations supports sensitization endpoint interpretation.

• [1] PlantaDB. (2026). Quasipanaxatriol. PlantaDB. View Source

Quasipanaxatriol vs. Ginsenoside Extracts

Procurement of generic ginseng saponin extracts or more common ginsenosides like Rg1 or protopanaxadiol (PPD) cannot replicate the specific MDR reversal potency observed with Quasipanaxatriol. Quantitative structure-activity relationship (SAR) studies have demonstrated that subtle structural modifications among ginsenoside metabolites lead to profound differences in their ability to modulate drug efflux pumps [1]. Specifically, the MDR reversal activity of Quasipanaxatriol has been quantifiably ranked as the highest among 16 tested ginsenosides, with its activity significantly exceeding that of its close analog, quasipanaxadiol . This indicates that the specific hydroxylation pattern on the damarane backbone is critical for maximal potency, meaning a simple substitution with a cheaper, more abundant ginsenoside will not yield the same experimental outcome.

Ginseng extracts

Quasipanaxatriol (single aglycone)

Defined structure, reproducible MDR reversal.

Multi-component extracts

Glycosylation variability may shift reversal activity and longitudinal reproducibility.

Quasipanaxadiol

Quasipanaxatriol (C-6 hydroxyl present) Reported higher MDR reversal ranking linked to C-6 hydroxylation.

Quasipanaxadiol (lacks C-6 hydroxyl) Lower reported reversal potency; SAR context may not transfer.

• [1] Yang, L., Wang, Y.L., Stein, W.D. (2006). Quantitative Determination of the AntiMDR Activities of Ginsenosides. The 1st Asia Pacific ISSX Meeting, 270/1. View Source

Quasipanaxatriol: Quantitative Evidence

Daunomycin MDR Reversal Potency

In a quantitative screen of 16 ginsenosides for MDR reversal activity using K562/ADR and K562/S cell lines, Quasipanaxatriol (QPT) was identified as the most potent modulator, ranked first in the sequence of decreasing activity [1]. Its activity was directly compared to its closest structural analogs, quasipanaxadiol (QPD) and protopanaxadiol (PPD). The study quantifies the MDR reversal potency using a Ki value, where a lower value indicates a stronger interaction with the P-glycoprotein efflux pump [1].

Daunomycin MDR reversal

Head-to-head

46.5-fold RI reduction (79→1.7)

50 µM quasipanaxatriol; P388/ADM cells

Ranked highest MDR reversal among tested triterpenoids in this model.

Direct comparison supports selection for P-gp sensitization assays.

Evidence Dimension	Multidrug Resistance (MDR) Reversal Activity (Relative Ranking & Ki Magnitude)
Target Compound Data	Quasipanaxatriol (QPT): Ranked 1st (highest activity). Ki value at the magnitude of 'Bm', indicating potential for clinical chemotherapy modulation [1].
Comparator Or Baseline	Quasipanaxadiol (QPD): Ranked 4th. Protopanaxadiol (PPD): Ranked 8th. Both with lower activity than QPT [1].
Quantified Difference	Activity of QPT > QPD > PPD. The study explicitly states: 'the MDR reversal activity of quasipanaxatriol is higher than that of quasipanaxadiol' [1].
Conditions	K562/ADR and K562/S cell lines; P-glycoprotein mediated MDR; Activity quantified by Ki value derived from the equation IC50=IC0- (IC0-ICs)*C/(Ki+C) [1].

Why This Matters

This head-to-head ranking provides a quantitative justification for selecting Quasipanaxatriol over more common ginsenosides for any study where maximum MDR reversal is the primary experimental variable.

• [1] Yang, L., Wang, Y.L., Stein, W.D. (2006). Quantitative Determination of the AntiMDR Activities of Ginsenosides. The 1st Asia Pacific ISSX Meeting, 270/1. View Source

Vinblastine MDR Reversal Potency

The ability of Quasipanaxatriol to enhance the cytotoxicity of standard chemotherapeutic agents was directly compared to other triterpenoids in adriamycin-resistant P388 leukemia cells (P388/ADM) . At a concentration of 50 µM, Quasipanaxatriol produced the maximum observed enhancement, reducing the resistance index for daunomycin (DAU) from 79 to 1.7 and for vinblastine (VBL) from 180 to 4.9 . This is compared to a 4- to 46-fold increase in DAU cytotoxicity and a 2- to 37-fold increase for VBL across all tested compounds, with Quasipanaxatriol achieving the highest end of these ranges .

Vinblastine MDR reversal

Head-to-head

36.7-fold RI reduction (180→4.9)

50 µM quasipanaxatriol; P388/ADM cells

Broad-spectrum reversal across two drug classes supports general efflux modulation context.

Cross-validation with daunomycin data strengthens assay interpretability.

Evidence Dimension	Fold-Enhancement of Chemotherapeutic Cytotoxicity in MDR Cells
Target Compound Data	Quasipanaxatriol (50 µM): Reduced resistance index from 79 to 1.7 (DAU) and from 180 to 4.9 (VBL). Achieved up to a 46-fold increase in DAU cytotoxicity .
Comparator Or Baseline	Other tested triterpenoids (e.g., 20(S)-protopanaxatriol, ginsenoside Rh2, compound K) showed a range of 4- to 46-fold enhancement for DAU and 2- to 37-fold for VBL. The maximum observed fold-enhancement was associated with Quasipanaxatriol .
Quantified Difference	Quasipanaxatriol (50 µM) achieved the maximum fold-increase in cytotoxicity (46-fold for DAU) observed in the study, exceeding the enhancement provided by its comparators .
Conditions	Adriamycin-resistant P388 leukemia (P388/ADM) cells in vitro. Compounds tested at non-toxic or marginally toxic concentrations (e.g., 50 µM) in combination with daunomycin or vinblastine .

Why This Matters

This data identifies Quasipanaxatriol as the most effective compound in a panel of triterpenoids for sensitizing a well-characterized MDR cancer cell line to chemotherapy, a critical factor for researchers developing MDR reversal agents.

MDR Reversal vs. Quasipanaxadiol

The study by Hasegawa et al. (1995) provides a mechanistic basis for Quasipanaxatriol's superior activity by demonstrating its effect on intracellular drug accumulation . The reversal of DAU resistance was found to be explained by the effective accumulation of the drug, mediated by the blockage of DAU-efflux . While the study did not directly compare efflux inhibition constants across all compounds, it established that the observed reversal of resistance was functionally linked to this specific mechanism for Quasipanaxatriol, differentiating it from a general cytotoxic effect .

QPT vs. QPD ranking

Head-to-head

Ranked #1 among 16 ginsenosides; Ki magnitude superior to QPD

K562/ADR and K562/S cells; SAR study

C-6 hydroxyl group supports higher reported MDR reversal; informs SAR design.

Relative order established; exact Ki values not detailed in abstract.

Evidence Dimension	Mechanism of MDR Reversal (Drug Efflux vs. Cytotoxicity)
Target Compound Data	Quasipanaxatriol: Reversal of drug resistance is attributed to 'effective accumulation of the drugs mediated by the DAU-efflux blockage' .
Comparator Or Baseline	General baseline: Many compounds can non-specifically enhance cytotoxicity without directly affecting MDR pumps.
Quantified Difference	While not a direct quantitative comparison, the study establishes a specific, verifiable mechanism (efflux blockade) for Quasipanaxatriol, which is a more targeted and desirable property for an MDR modulator than general cytotoxicity.
Conditions	P388/ADM cells, measurement of intracellular drug accumulation and efflux rates.

Why This Matters

This mechanistic insight provides a functional rationale for procurement over non-specific cytotoxic agents. For a researcher studying MDR, a compound with a defined effect on drug efflux offers a cleaner tool for experimentation than one whose enhancement of drug activity is poorly understood.

Quasipanaxatriol Application Scenarios

P-gp Efflux Mechanism Studies

Quasipanaxatriol is the optimal choice as a lead compound for medicinal chemistry programs targeting the reversal of P-glycoprotein-mediated multidrug resistance. Its top-ranking activity in a direct comparison of 16 ginsenosides [1] and its proven ability to block drug efflux make it a structurally-defined starting point with validated, quantifiable potency advantages over its natural analogs like quasipanaxadiol.

SAR Campaigns for MDR Modulators

Due to its well-characterized and robust effect on reducing the resistance index in P388/ADM cells (e.g., reducing the DAU index from 79 to 1.7) , Quasipanaxatriol serves as an excellent positive control for researchers developing new MDR reversal assays or screening novel compounds for their ability to sensitize drug-resistant cancer cells.

Adjunctive Chemotherapy Screening

Researchers studying the structure, function, and pharmacology of the P-glycoprotein (P-gp) efflux pump can utilize Quasipanaxatriol as a specific chemical probe. Its established mechanism of action, involving the blockage of drug efflux , and its quantifiable potency (Ki value magnitude of 'Bm') [1] provide a well-defined tool for dissecting P-gp activity in cellular models, in contrast to less potent or non-specific ginsenosides.

Application

Selection Property

Validation Focus

P-gp efflux mechanism studies

Reported MDR reversal benchmark; single-entity aglycone

Efflux kinetics and intracellular drug accumulation without modulator cytotoxicity

MDR modulator SAR campaigns

Defined structural comparator (C-6 hydroxyl) with ranked activity

Rank-order reversal benchmarking against quasipanaxadiol and other analogs

Chemotherapeutic combination screening

Broad-spectrum sensitization across anthracycline and vinca alkaloid classes

Standardized reversal quantification for candidate ranking in MDR models

High-purity MDR research

Defined aglycone structure free of glycosidic variability

Attribution of MDR reversal solely to quasipanaxatriol; no extract impurity interference

• [1] Yang, L., Wang, Y.L., Stein, W.D. (2006). Quantitative Determination of the AntiMDR Activities of Ginsenosides. The 1st Asia Pacific ISSX Meeting, 270/1. View Source